4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: 4-chloro-N-(4-chlorophenyl)-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H18Cl2N2O3S/c19-14-5-7-15(8-6-14)21-18(23)13-4-9-16(20)17(12-13)26(24,25)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11H2,(H,21,23)
• InChI Key: IJCHHNQJNXEEOD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C18H18Cl2N2O3S
• Molecular Weight: 413.3 g/mol

Description

4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that is involved in the signaling pathways of cytokines, which are important in immune system regulation. CP-690,550 has been studied for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis.

Mechanism of Action

4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide selectively inhibits JAK3, which is involved in the signaling pathways of cytokines such as interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting JAK3, 4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide reduces the activation of T cells and other immune cells, which are responsible for the inflammation seen in autoimmune diseases.
Biochemical and Physiological Effects:
4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide has been shown to reduce inflammation and joint damage in animal models of rheumatoid arthritis. In clinical trials, 4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide has been shown to improve symptoms and reduce the progression of joint damage in patients with rheumatoid arthritis. 4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide has also been shown to improve skin lesions and reduce the severity of psoriasis in clinical trials.

Advantages and Limitations for Lab Experiments

4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide is a potent and selective inhibitor of JAK3, making it a valuable tool for studying the role of JAK3 in immune system regulation. However, 4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide has limitations in terms of its specificity, as it can also inhibit JAK2 and to a lesser extent, JAK1. Additionally, 4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide has a short half-life in vivo, which can limit its effectiveness in long-term studies.

Future Directions

Future research on 4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide could focus on improving its specificity for JAK3 and increasing its half-life in vivo. Additionally, 4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide could be studied for its potential use in other autoimmune diseases such as multiple sclerosis and inflammatory bowel disease. Finally, 4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide could be studied in combination with other immune modulators to determine if it has synergistic effects in the treatment of autoimmune diseases.

Scientific Research Applications

4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide has been extensively studied for its potential use in the treatment of autoimmune diseases. In preclinical studies, 4-chloro-N-(4-chlorophenyl)-3-(1-piperidinylsulfonyl)benzamide has been shown to inhibit JAK3 activity and reduce inflammation in animal models of rheumatoid arthritis, psoriasis, and multiple sclerosis. Clinical trials have also shown promising results in the treatment of rheumatoid arthritis and psoriasis.